molecular formula C11H14ClNO3 B1504167 Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate CAS No. 111953-15-2

Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate

Cat. No. B1504167
CAS RN: 111953-15-2
M. Wt: 243.68 g/mol
InChI Key: HALIGFSFGYBQTC-UHFFFAOYSA-N
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Description

The compound “Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate” is a derivative of pyridine, which is a basic heterocyclic organic compound. It has an ethoxy group (-OCH2CH3) at the 4-position, a methyl group (-CH3) at the 6-position, and an ethyl ester group (-COOCH2CH3) at the 3-position of the pyridine ring. Additionally, there is a chlorine atom (-Cl) at the 2-position .


Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It has a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The various substituents (ethyl, ethoxy, methyl, and chloro groups) are attached to this ring .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing and electron-donating properties of its substituents. For instance, the ethoxy and methyl groups are electron-donating, while the chlorine atom and the ester group are electron-withdrawing .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester group and the electronegative chlorine atom could increase its polarity and potentially its boiling point .

Mechanism of Action

Without specific context (such as biological or chemical processes), it’s difficult to discuss the “mechanism of action” of this compound .

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the context in which it’s being used. For instance, it could potentially be used as a building block in the synthesis of more complex molecules .

properties

IUPAC Name

ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14ClNO3/c1-4-15-8-6-7(3)13-10(12)9(8)11(14)16-5-2/h6H,4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HALIGFSFGYBQTC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C(=NC(=C1)C)Cl)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90680532
Record name Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90680532
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

243.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate

CAS RN

111953-15-2
Record name Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90680532
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-6-methylnicotinic acid ethyl ester (2.49 mmol) in 6 mL EtOH was added NaOEt (2.61 mmol). The reaction mixture was heated to 60° C. overnight in a closed vessel. At RT, the mixture was diluted with EtOAc and washed with aq. NH4Cl solution. The organic layer was dried over MgSO4 and concentrated in vacuo. Purification by (KP-SIL™ from Biotage) using Hept/EtOAc (1/1) gives the desired product as beige solid;
Quantity
2.49 mmol
Type
reactant
Reaction Step One
Name
Quantity
2.61 mmol
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
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Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
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Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
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Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate
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Ethyl 2-chloro-4-ethoxy-6-methylpyridine-3-carboxylate

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